Cas no 2787-09-9 (DL-Chloramphenicol)

• Product Name: DL-Chloramphenicol
• CAS No: 2787-09-9
• MF: C₁₁H₁₂Cl₂N₂O₅
• MW: 323.12938117981
• CID: 266827
• PubChem ID: 92099
• Update Time: 2025-05-25

DL-Chloramphenicol Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2-dichloro-N-[(1R,2R)-2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-,rel-
• DL-chloramphenicol
• BP2000
• CHLORAMPHENICOL
• Chloramphenicol BP2000,CP2000
• Chloramphenicol USP25
• Chloromycetin
• CHLORONITRIN
• CP2000
• D-2-DICHLOROACETAMIDO-1-P-NITRO-PHENYL-1,3-PROPANEDIOL
• DL-trans-1-p-Nitrophenyl-2-dichloroacetylamino-1,3-propanediol
• rac. Chloramphenicol
• Synthomycin
• MFCD01733852
• SCHEMBL49057
• AS-13302
• (+)-Chloramphenicol
• L-threo-(1S,2S)-1-p-Nitrophenyl-2-dichloroacetamido-1,3-propanediol
• ACETAMIDE,2,2-DICHLORO-N-((1S,2S)-2-HYDROXY-1-(HYDROXYMETHYL)-2-(4-NI TROPHENYL)ETHYL)-
• LCL
• J-006623
• U0PWV2Z3IW
• Q27290527
• AKOS027250745
• 2,2-dichloro-N-((1S,2S)-1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl)acetamide
• Acetamide, 2,2-dichloro-N-((1S,2S)-2-hydroxy-1-(hydroxymethyl)-2-(4-ni trophenyl)ethyl)-
• NS00126317
• Acetamide, 2,2-dichloro-N-((1S,2S)-2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl)-
• 134-90-7
• L-threo-Chloroamphenicol
• 2,2-dichloro-N-[(1S,2S)-1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl]acetamide
• CAS-56-75-7
• EN300-7411953
• Dextramycin
• Acetamide, 2,2-dichloro-N-(2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl)-, (S-(R*,R*))-
• L-(+)-Threo-chloramphenicol
• L-Chloramphenicol
• CHEMBL1437336
• (S-(R*,R*))-2,2-Dichloro-N-(2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl)acetamide
• 137731-89-6
• threo-Chloramphenicol, l-
• Dextramycine
• UNII-U0PWV2Z3IW
• DTXSID40158453
• CHLORAMPHENICOL, L-THREO-
• CHLORAMPHENICOL LEVO
• HY-117682
• NCGC00016249-01
• [R-(R*,R*)]-2,2-dichloro-N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]ethanamide
• L-threo-N-Dichloracetyl-1-p-nitrophenyl-2-amino-1,3-propanediol
• L-CHLOROAMPHENICOL
• Acetamide, 2,2-dichloro-N-(beta-hydroxy-alpha-(hydroxymethyl)-p-nitrophenethyl)-, L-threo-(+)-
• CS-0066854
• HMS3867F03
• starbld0016561
• rel-2,2-Dichloro-N-((1S,2S)-1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl)acetamide
• L-threo-Chloramphenicol
• (1S,2S)-2-(2,2-Dichloroacetamido)-1-(4-nitrophenyl)-1,3-propanediol
• Dextromycetin
• AKOS040745737
• EINECS 205-161-2
• 2787-09-9
• DTXCID1080944
• WIIZWVCIJKGZOK-IUCAKERBSA-N
• [S-(R*,R*)]-2,2-dichloro-N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]acetamide
• DL-Chloramphenicol

• Inchi： 1S/C11H12Cl2N2O5/c12-10(13)11(18)14-8(5-16)9(17)6-1-3-7(4-2-6)15(19)20/h1-4,8-10,16-17H,5H2,(H,14,18)/t8-,9-/m0/s1
• InChI Key： WIIZWVCIJKGZOK-IUCAKERBSA-N
• SMILES： ClC(C(N[C@@H](CO)[C@H](C1C=CC(=CC=1)[N+](=O)[O-])O)=O)Cl

Computed Properties

• Exact Mass: 126.02900
• Monoisotopic Mass: 322.0123269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Melting Point: 148-150 °C(lit.)
• PSA: 60.36000
• LogP: -1.49120

DL-Chloramphenicol Security Information

• WGK Germany：3
• Hazard Category Code： 45
• Safety Instruction： 53-45
• FLUKA BRAND F CODES：3-10
• RTECS：AB6825000
• Hazardous Material Identification：
• Safety Term：R53;R45
• Risk Phrases：R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on DL-Chloramphenicol

DL-Chloramphenicol: A Comprehensive Overview of its Chemical Properties, Applications, and Recent Research Developments

CAS No. 2787-09-9 corresponds to the compound DL-Chloramphenicol, a well-known broad-spectrum antibiotic belonging to the chloramphenicol class. This compound has been extensively studied for its pharmacological properties and has found significant applications in both medical and research settings. DL-Chloramphenicol is characterized by its chemical formula, molecular weight, and unique structural features that contribute to its antimicrobial activity.

The chemical structure of DL-Chloramphenicol (CAS No. 2787-09-9) consists of a chlorinated phenyl ring linked to an amino group, which is further connected to a thiazole ring. This arrangement imparts the compound with the ability to inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit. The presence of the chlorine atom enhances its potency against a wide range of Gram-positive and Gram-negative bacteria, making it a valuable asset in the fight against bacterial infections.

In recent years, DL-Chloramphenicol has been the subject of numerous research studies aimed at understanding its mechanisms of action and exploring new therapeutic applications. One notable area of research has focused on its potential use in treating multidrug-resistant bacterial infections. Studies have shown that DL-Chloramphenicol can be effective against bacteria that have developed resistance to other antibiotics, making it a promising candidate for combination therapy.

Additionally, researchers have been investigating the role of DL-Chloramphenicol in combating viral infections. Emerging evidence suggests that this compound may have antiviral properties, particularly against certain RNA viruses. This discovery has opened up new avenues for developing novel antiviral drugs that could complement existing treatments.

The pharmacokinetic profile of DL-Chloramphenicol is another area of interest. It is well-absorbed after oral administration and achieves therapeutic levels relatively quickly. However, its prolonged half-life necessitates careful dosing regimens to avoid accumulation and potential side effects. Recent studies have focused on optimizing dosage schedules to maximize efficacy while minimizing adverse reactions.

Safety considerations are paramount when using DL-Chloramphenicol. One of the most significant concerns is its potential to cause bone marrow suppression, leading to aplastic anemia in rare cases. Due to this risk, its use is often reserved for severe infections where other antibiotics are contraindicated or ineffective. Monitoring blood counts and avoiding prolonged treatment are essential practices to mitigate these risks.

The synthesis and purification of DL-Chloramphenicol (CAS No. 2787-09-9) are critical processes that ensure the quality and consistency of pharmaceutical products. Advanced synthetic methodologies have been developed to improve yield and purity while reducing environmental impact. These advancements not only enhance production efficiency but also contribute to sustainable practices in pharmaceutical manufacturing.

In conclusion, DL-Chloramphenicol remains a vital antibiotic with broad-spectrum activity against various bacterial pathogens. Its unique chemical properties make it effective in treating resistant infections, and ongoing research continues to uncover new therapeutic possibilities. As the field of antimicrobial therapy evolves, DL-Chloramphenicol will undoubtedly continue to play a significant role in modern medicine.